![molecular formula C8H10F5NO3 B3049854 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid CAS No. 2227206-77-9](/img/structure/B3049854.png)
7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid
Overview
Description
Scientific Research Applications
Synthesis and Structural Diversity
- Novel thia/oxa-azaspiro[3.4]octanes, including 7,7-Difluoro-5-oxa-2-azaspiro[3.4]octane, have been synthesized for use as multifunctional and structurally diverse modules in drug discovery (Li, Rogers-Evans, & Carreira, 2013).
- An unusual rearrangement of a 1-oxa-6-azaspiro[2.5]octane derivative was demonstrated, leading to novel 5-substituted 2-azabicyclo[3.1.0]hexanes, showcasing the versatility of these compounds in synthetic applications (Adamovskyi, Artamonov, Tymtsunik, & Grygorenko, 2014).
Crystal Structure and Conformation
- The crystal structures of derivatives of 7,7-dicyclobutyl-5-hydroxymethyl-6-oxabicyclo[3.2.1]octane-1-carboxylic acid were studied, showing the influence of the conformation of hydroxymethyl groups on the dimensionality of the supramolecular structures (Foces-Foces, Rodríguez, Febles, Pérez, & Martín, 2005).
- A structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives was performed using NMR spectroscopy, revealing insights into the steric and electronic effects of substituents on these compounds (Montalvo-González & Ariza-Castolo, 2012).
Synthetic Applications
- Fluorinated 2,6-heptanediones and 2-oxa-6-azabicyclo[2.2.2]octanes were synthesized from 1,4-dihydropyridines, demonstrating the utility of these compounds in creating fluorine-containing derivatives for various applications (Pikun, Kolesnyk, Rusanov, Plotniece, Rucins, Sobolev, & Shermolovich, 2018).
- The synthesis of a spirocyclic oxetane-fused benzimidazole was described, highlighting the potential of these compounds in creating complex molecular structures (Gurry, McArdle, & Aldabbagh, 2015).
Properties
IUPAC Name |
7,7-difluoro-5-oxa-2-azaspiro[3.4]octane;2,2,2-trifluoroacetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F2NO.C2HF3O2/c7-6(8)1-5(10-4-6)2-9-3-5;3-2(4,5)1(6)7/h9H,1-4H2;(H,6,7) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVMYPEYYQIKQPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CNC2)OCC1(F)F.C(=O)(C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F5NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2227206-77-9 | |
Record name | 5-Oxa-2-azaspiro[3.4]octane, 7,7-difluoro-, 2,2,2-trifluoroacetate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2227206-77-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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